Cas no 69810-76-0 (1-(2-METHYLPHENYL)ETHANE-1,2-DIAMINE)

• Product Name: 1-(2-METHYLPHENYL)ETHANE-1,2-DIAMINE
• CAS No: 69810-76-0
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 5575858
• PubChem ID: 20574718
• Update Time: 2023-08-02

1-(2-METHYLPHENYL)ETHANE-1,2-DIAMINE Chemical and Physical Properties

Names and Identifiers

• SCHEMBL7591099
• 69810-76-0
• N13426
• 1-(2-methylphenyl)ethane-1,2-diamine
• AKOS009546786
• 1-(2-METHYLPHENYL)ETHANE-1,2-DIAMINE

• Inchi： 1S/C9H14N2/c1-7-4-2-3-5-8(7)9(11)6-10/h2-5,9H,6,10-11H2,1H3
• InChI Key： HBAJNQDYMXPGGO-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1C)(N)CN

Computed Properties

• Exact Mass: 150.115698455g/mol
• Monoisotopic Mass: 150.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 52Ų